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Compound of Interest

Compound Name: Btk-IN-19

Cat. No.: B15140693

For Researchers, Scientists, and Drug Development Professionals

Introduction

Btk-IN-19 is a potent and reversible inhibitor of Bruton's tyrosine kinase (BTK).[1] BTK is a
critical non-receptor tyrosine kinase in the B-cell antigen receptor (BCR) and cytokine receptor
signaling pathways. Its dysregulation is implicated in various B-cell malignancies and
autoimmune diseases. Btk-IN-19 offers a valuable tool for in vitro and in vivo studies aimed at
understanding the role of BTK in these pathological conditions and for the development of
novel therapeutic agents. This document provides detailed application notes and protocols for
the effective use of Btk-IN-19 in a research setting.

Physicochemical Properties

Property Value Reference
Molecular Weight 445.34 g/mol [1]
Formula C21H22CI2NeO [2]
Appearance Solid [2]
Mechanism of Action Reversible BTK inhibitor [1]

Solubility and Stock Solution Preparation
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Proper solubilization and storage of Btk-IN-19 are crucial for maintaining its activity and
ensuring experimental reproducibility.

Solubility Data

The solubility of Btk-IN-19 has been determined in common laboratory solvents. It is
recommended to perform a small-scale solubility test before preparing a large stock solution.

Solvent Solubility Notes

For a similar compound, BTK
IN-1, the solubility in DMSO is
reported to be 77 mg/mL
DMSO (Dimethyl Sulfoxide) =10 mM (200.07 mM).[3] It is advisable
to use fresh, anhydrous DMSO
to avoid decreased solubility

due to moisture absorption.[3]

For a similar BTK inhibitor,
Fenebrutinib, the solubility in
) ethanol is approximately 5
Ethanol Sparingly soluble )
mg/mL. This suggests that Btk-
IN-19 may have limited

solubility in ethanol.

Stock Solution Preparation Protocol

This protocol provides a general guideline for preparing a Btk-IN-19 stock solution.

Materials:

Btk-IN-19 powder

Anhydrous DMSO

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips
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Procedure:

o Equilibrate: Allow the vial of Btk-IN-19 powder to reach room temperature before opening to
prevent condensation.

e Weighing: Accurately weigh the desired amount of Btk-IN-19 powder in a sterile
microcentrifuge tube.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to achieve the desired
stock concentration (e.g., 10 mM). To prepare a 10 mM stock solution, dissolve 4.45 mg of
Btk-IN-19 in 1 mL of DMSO.

o Dissolution: Vortex the solution gently until the powder is completely dissolved. Gentle
warming (e.g., in a 37°C water bath for a few minutes) or sonication can be used to aid
dissolution if necessary.

 Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene

tubes. This will minimize freeze-thaw cycles, which can degrade the compound.

o Labeling: Clearly label each aliquot with the compound name, concentration, date of
preparation, and solvent.

Storage and Stability

Proper storage is essential to maintain the integrity of Btk-IN-19 stock solutions.

Storage Condition Powder Stock Solution in DMSO

Up to 1 year (for a similar BTK

-20°C Up to 3 years o
inhibitor)

Up to 2 years (for a similar
BTK inhibitor)

-80°C

Note: It is strongly recommended to avoid repeated freeze-thaw cycles of the stock solution.
For agueous solutions, it is not recommended to store them for more than one day.
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Experimental Protocols
In Vitro Kinase Assay

This protocol outlines a general procedure for assessing the inhibitory activity of Btk-IN-19 on
BTK in a cell-free system.

Materials:

Recombinant active BTK enzyme

e Kinase assay buffer

e ATP

e Substrate (e.g., a specific peptide or poly(Glu, Tyr) 4:1)
o Btk-IN-19 stock solution

o Detection reagent (e.g., ADP-Glo™ Kinase Assay)

o 96-well plates

Procedure:

e Prepare Reagents: Thaw all reagents on ice. Prepare serial dilutions of Btk-IN-19 in kinase
assay buffer.

e Enzyme and Inhibitor Incubation: Add the diluted Btk-IN-19 and recombinant BTK enzyme to
the wells of a 96-well plate. Incubate for a predetermined time (e.g., 15-30 minutes) at room
temperature to allow for inhibitor binding.

e |nitiate Reaction: Add the ATP and substrate solution to each well to start the kinase reaction.
¢ Incubation: Incubate the plate at 30°C for the desired reaction time (e.g., 60 minutes).

» Detection: Stop the reaction and measure the kinase activity using a suitable detection
reagent according to the manufacturer's instructions.
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» Data Analysis: Calculate the ICso value of Btk-IN-19 by plotting the percentage of inhibition
against the logarithm of the inhibitor concentration.

Signaling Pathway and Experimental Workflow
BTK Signaling Pathway

Btk-IN-19 exerts its effect by inhibiting Bruton's tyrosine kinase (BTK), a key component of the
B-cell receptor (BCR) and Toll-like receptor (TLR) signaling pathways. Upon activation of these
receptors, BTK is recruited to the plasma membrane and phosphorylated, leading to the
activation of downstream signaling cascades, including the NF-kB pathway. This ultimately
results in the transcription of genes involved in cell proliferation, survival, and the production of
inflammatory cytokines.

Toll-like Receptor (TLR)

Inflammatory Cytokines

NF-kB

(e.g., IL-6, TNF-a)

Btk-IN-19

Click to download full resolution via product page

Caption: Btk-IN-19 inhibits BTK, blocking downstream NF-kB activation.

Experimental Workflow for Stock Preparation

The following diagram illustrates the logical flow for preparing a stock solution of Btk-IN-19.
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Caption: Workflow for preparing Btk-IN-19 stock solution.
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Safety Precautions

Btk-IN-19 is intended for research use only. Standard laboratory safety practices should be
followed when handling this compound. It is recommended to consult the Safety Data Sheet
(SDS) for detailed safety information. General precautions include:

o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety glasses.

» Handle the compound in a well-ventilated area, preferably in a chemical fume hood.
¢ Avoid inhalation of dust and contact with skin and eyes.

 In case of contact, wash the affected area immediately with plenty of water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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